Cas no 130965-05-8 (5-Isoquinolinesulfonamide,N-[2-[[3-(4-cyanophenyl)-1-methyl-2-propenyl]amino]ethyl]-)

• Product Name: 5-Isoquinolinesulfonamide,N-[2-[[3-(4-cyanophenyl)-1-methyl-2-propenyl]amino]ethyl]-
• CAS No: 130965-05-8
• MF: C₂₂H₂₂N₄O₂S
• MW: 406.500683307648
• CID: 1227053
• Update Time: 2024-08-05

5-Isoquinolinesulfonamide,N-[2-[[3-(4-cyanophenyl)-1-methyl-2-propenyl]amino]ethyl]- Chemical and Physical Properties

Names and Identifiers

• 5-Isoquinolinesulfonamide,N-[2-[[3-(4-cyanophenyl)-1-methyl-2-propenyl]amino]ethyl]-
• 5-Isoquinolinesulfonamide, N-[2-[[3-(4-cyanophenyl)-1-methyl-2-propen-1-yl]amino]ethyl]-

• Inchi： 1S/C22H22N4O2S/c1-17(5-6-18-7-9-19(15-23)10-8-18)25-13-14-26-29(27,28)22-4-2-3-20-16-24-12-11-21(20)22/h2-12,16-17,25-26H,13-14H2,1H3
• InChI Key： BAXVGJSXNBDALL-UHFFFAOYSA-N
• SMILES： C1C2=C(C(S(NCCNC(C)C=CC3=CC=C(C#N)C=C3)(=O)=O)=CC=C2)C=CN=1

Computed Properties

• Exact Mass: 406.14656

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 657.4±65.0 °C(Predicted)
• PSA: 94.88
• pka: 10.41±0.50(Predicted)